(2S)-2-[3-(methoxymethyl)phenyl]propan-1-ol

• IUPAC Name: (2S)-2-[3-(methoxymethyl)phenyl]propan-1-ol
• InChI: InChI=1S/C11H16O2/c1-9(7-12)11-5-3-4-10(6-11)8-13-2/h3-6,9,12H,7-8H2,1-2H3/t9-/m1/s1
• InChI Key: UOYBPSOKXXQMLC-SECBINFHSA-N
• Canonical SMILES: CC(CO)C1=CC=CC(=C1)COC
• Isomeric SMILES: C[C@H](CO)C1=CC=CC(=C1)COC
• Molecular Formula: C11H16O2
• Molecular Weight: 180.24 g/mol

Description

Synthesis Analysis

This involves detailing the methods and conditions under which the compound can be synthesized. It may include the starting materials, reagents, catalysts, temperature, pressure, and other relevant conditions.

Molecular Structure Analysis

This involves the study of the compound’s molecular geometry, bond lengths and angles, and electronic structure. Tools like X-ray crystallography, NMR spectroscopy, and computational chemistry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the reactants, products, conditions, and mechanism of the reaction.

Physical And Chemical Properties Analysis

This includes properties like melting point, boiling point, solubility, density, refractive index, and specific rotation. Chemical properties might include acidity or basicity, reactivity with common reagents, and stability.

Mechanism of Action

This is typically relevant for biologically active compounds. It describes how the compound interacts with biological systems at the molecular level.

Safety and Hazards

This involves detailing the compound’s toxicity, flammability, environmental impact, and precautions for safe handling and storage.

Future Directions

This would discuss potential areas of future research or applications of the compound. It could be based on current trends in the field, unresolved questions, or novel applications.